1-[(4-Aminophenyl)sulfonyl]piperidine-4-carboxylic acid

• IUPAC Name: 1-(4-aminophenyl)sulfonylpiperidine-4-carboxylic acid
• InChI: InChI=1S/C12H16N2O4S/c13-10-1-3-11(4-2-10)19(17,18)14-7-5-9(6-8-14)12(15)16/h1-4,9H,5-8,13H2,(H,15,16)
• InChI Key: VAHLHCTVDYONGD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)O)S(=O)(=O)C2=CC=C(C=C2)N
• Molecular Formula: C12H16N2O4S
• Molecular Weight: 284.33 g/mol
• CAS No.: 436092-84-1

Description

1-[(4-Aminophenyl)sulfonyl]piperidine-4-carboxylic acid is a useful research compound. Its molecular formula is C12H16N2O4S and its molecular weight is 284.33. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

One study focused on the synthesis of new propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole, evaluating them as potential anticancer agents. The research synthesized a series of compounds through a multi-step process starting from ethyl 1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxylate. These compounds exhibited promising anticancer activities, with certain derivatives showing low IC50 values, indicating their strong potential as anticancer agents compared to a reference drug, doxorubicin. The study concludes that these propanamide derivatives are potential anticancer agents, warranting further in vivo studies to confirm their therapeutic usefulness (Rehman et al., 2018).

Enzyme Inhibition

Another area of research explored the synthesis of 4-alkynyloxy phenyl sulfanyl, sulfinyl, and sulfonyl alkyl hydroxamates as inhibitors of tumor necrosis factor-α (TACE) and matrix metalloproteinase (MMP). These compounds were evaluated for their structure-activity relationships by altering the oxidation state on sulfur and the P1' substituent. The study found that sulfonyl derivatives carrying a 4-butynyloxy moiety were selective TACE inhibitors over the MMPs tested, highlighting the compound's role in inhibiting crucial enzymes involved in inflammatory processes (Venkatesan et al., 2004).

Pharmaceutical Synthesis

Research into the synthesis, characterization, and application of novel sulfonamide drugs has shown that sulfonamides, including derivatives of 1-[(4-Aminophenyl)sulfonyl]piperidine-4-carboxylic acid, possess antimicrobial and anti-inflammatory properties. The study synthesized several sulfonamides by reacting p-toluenesulfonyl chloride with various amines, including 4-piperidine carboxylic acid. These compounds demonstrated significant antibacterial potential against various strains, indicating their promise as future medicinal drugs (Hussain et al., 2022).